2-(Bicyclo[1.1.1]pentan-1-yl)phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(Bicyclo[1.1.1]pentan-1-yl)phenol” is a compound that contains a bicyclo[1.1.1]pentane (BCP) unit . BCPs are organic compounds that are part of the bicyclic bridged compounds family . They are highly strained molecules due to their unique structure . The BCP motif has been demonstrated to be bioisosteres of the phenyl ring .
Molecular Structure Analysis
The molecular structure of BCPs consists of three rings of four carbon atoms each . The appeal of the BCP fragment originates from its ability to add three-dimensional character and saturation to compounds .Chemical Reactions Analysis
BCPs have been used in various applications in materials science such as molecular rods, molecular rotors, supramolecular linker units, liquid crystals, FRET sensors, and metal–organic frameworks . They have also emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes .Physical and Chemical Properties Analysis
BCPs have unique physical and chemical properties due to their highly strained structure . They have been found to increase the fraction of sp3-hybridised carbon atoms in a drug molecule . This has been found to make a lead oral drug compound more developable .Scientific Research Applications
Bridgehead-Bridgehead Interactions in Bicyclo[1.1.1]pentane
A study explored the chemical properties and reactions of 3-halo-substituted bicyclo[1.1.1]pentane-1-carboxylic acids, finding wide-ranging reactivities with xenon difluoride and revealing insights into electronic effects through the bicyclo[1.1.1]pentane ring system (Adcock et al., 1999).
Hydroxylation Studies
The catalytic cycle of methane monooxygenase was investigated using bicyclo[1.1.1]pentane derivatives as probes to study the formation of radical intermediates, contributing to our understanding of hydrocarbon hydroxylation mechanisms (Liu et al., 1993).
Aminoalkylation and Bioisosteric Applications
Research introduced a method for directly synthesizing 3-alkylbicyclo[1.1.1]pentan-1-amines from [1.1.1]propellane, showcasing the potential of these structures as bioisosteres for aromatic rings and alkynes in drug development (Hughes et al., 2019).
Enantioselective Functionalization
A study demonstrated the enantioselective C–H functionalization of bicyclo[1.1.1]pentanes, enabling the synthesis of chiral substituted derivatives. This approach opens new pathways for creating compounds with pharmaceutical relevance (Garlets et al., 2020).
Synthesis of 2,2-Difluorobicyclo[1.1.1]pentane Analogues
The selective synthesis of 2,2-difluorobicyclo[1.1.1]pentane analogues was reported, highlighting the structural and electronic versatility of bicyclo[1.1.1]pentane scaffolds in medicinal chemistry and the development of bioisosteres (Ma et al., 2019).
Continuous Flow-Enabled Synthesis
Another study focused on the continuous flow-enabled synthesis of bicyclo[1.1.1]pentane trifluoroborate salts, demonstrating their utility in metallaphotoredox cross-couplings. This highlights the role of bicyclo[1.1.1]pentanes in facilitating novel synthetic routes (VanHeyst et al., 2020).
Mechanism of Action
Target of Action
It’s known that bicyclo[111]pentane (BCP) derivatives, which include 2-(Bicyclo[111]pentan-1-yl)phenol, have been extensively used in drug discovery as valuable bioisosteres for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes .
Mode of Action
It’s known that bcp derivatives add three-dimensional character and saturation to compounds . This could potentially influence the interaction of 2-(Bicyclo[1.1.1]pentan-1-yl)phenol with its targets.
Biochemical Pathways
It’s known that bcp derivatives have been used in materials science as molecular rods, molecular rotors, supramolecular linker units, liquid crystals, fret sensors, and metal–organic frameworks . This suggests that this compound could potentially affect a wide range of biochemical pathways.
Pharmacokinetics
It’s known that increasing the fraction of sp3-hybridised carbon atoms in a drug molecule, which is a characteristic of bcp derivatives, has been found to make a lead oral drug compound “more developable” and correlates positively with clinical success .
Result of Action
It’s known that bcp derivatives have been documented to increase or equal solubility, potency, and metabolic stability of lead compounds .
Action Environment
It’s known that bcp derivatives have been used in a wide range of applications, suggesting that they may be stable and effective in various environments .
Future Directions
The future directions for BCPs are promising. The difficulty in their large-scale preparation is still a problem, but the development of a practical general reaction that gives BCPs on mg- to kg-quantities using just light has eased this problem . Many of these molecules, which were previously commercialized, are already being used in drug discovery by pharmaceutical companies . This work should ease the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs .
Properties
IUPAC Name |
2-(1-bicyclo[1.1.1]pentanyl)phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O/c12-10-4-2-1-3-9(10)11-5-8(6-11)7-11/h1-4,8,12H,5-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXQMESVUGPOOLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC1(C2)C3=CC=CC=C3O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1402004-35-6 |
Source
|
Record name | 2-(Bicyclo[1.1.1]pentan-1-yl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.